Cas no 2229173-43-5 (3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid)

• Product Name: 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid
• CAS No: 2229173-43-5
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6242967
• PubChem ID: 165976259
• Update Time: 2025-10-18

3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid
• 2229173-43-5
• EN300-1824268

• Inchi： 1S/C9H11NO4/c1-14-9-6(3-2-4-10-9)7(11)5-8(12)13/h2-4,7,11H,5H2,1H3,(H,12,13)
• InChI Key： KFQNZCABBPXPJT-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1=CC=CN=C1OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.6Ų

Additional information on 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid

Introduction to 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid (CAS No: 2229173-43-5)

3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid, identified by the CAS number 2229173-43-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxy-substituted propanoic acid backbone conjugated with a 2-methoxypyridine moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and methoxy functional groups enhances its versatility, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The structure of 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid exhibits a unique arrangement that positions the hydroxyl group at the terminal carbon of the propanoic acid chain, while the 2-methoxypyridine ring is attached to the same carbon. This configuration allows for diverse chemical modifications, including esterification, amidation, and further functionalization of the pyridine ring. Such modifications are crucial in drug discovery, where subtle changes in molecular structure can significantly alter biological activity and pharmacokinetic properties.

In recent years, there has been growing interest in heterocyclic compounds incorporating pyridine moieties due to their widespread presence in bioactive natural products and synthetic drugs. The 2-methoxypyridine component in 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid is particularly noteworthy, as it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, studies have shown that pyridine-based ligands are effective in targeting various enzyme systems, including kinases and proteases, which are key players in many disease pathways.

One of the most compelling aspects of 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid is its potential application in the development of novel therapeutic agents. The hydroxyl group provides a site for hydrogen bonding interactions, which are critical for molecule-receptor binding. Meanwhile, the methoxy group can influence electronic properties and metabolic stability. These features make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This approach has accelerated the discovery process for many drug candidates, including those derived from this compound.

The synthesis of 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions to form the propanoic acid backbone followed by functionalization at the α-carbon with a 2-methoxypyridine group. Advanced synthetic techniques such as cross-coupling reactions and catalytic hydrogenation play pivotal roles in achieving high yields and purity. These methods align with modern green chemistry principles, emphasizing sustainable practices and minimal waste generation.

From a biological perspective, derivatives of 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid have shown promise in preclinical studies as modulators of various biological pathways. For example, analogs with similar structural motifs have been investigated for their potential roles in inflammation regulation and cancer therapy. The ability to fine-tune pharmacological properties through structural modifications makes this compound a fertile ground for drug development.

The pharmaceutical industry continually seeks innovative building blocks like CAS No: 2229173-43-5, which can be rapidly incorporated into libraries of compounds for high-throughput screening. The ease with which 3-hydroxy-3-(2-methoxypyridin-3-yl)propanoic acid can be derivatized into diverse scaffolds underscores its importance as a chemical probe. Such probes are instrumental in understanding molecular interactions at a mechanistic level, thereby guiding rational drug design.

In conclusion,CAS No: 2229173-43-5, corresponding to 3-hydroxy-strong> (2methoxypyridin 333 yl) propan oic acid, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and biological relevance, position it as a valuable asset for chemists and biologists alike. As research progresses, further exploration of this molecule is expected to yield novel insights into disease mechanisms and therapeutic strategies.